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Compound of Interest

Compound Name: Diethyltoluamide

Cat. No.: B1670543 Get Quote

Application Notes & Protocols for Assaying
Diethyltoluamide (DEET) Concentration
Introduction

N,N-Diethyl-m-toluamide, commonly known as DEET, is a highly effective and widely used

active ingredient in insect repellents.[1] Formulations such as lotions, sprays, and gels contain

varying concentrations of DEET, which directly impacts their efficacy and safety.[2][3][4]

Accurate determination of the DEET concentration in these products is crucial for quality

control, regulatory compliance, and ensuring consumer safety. These application notes provide

detailed protocols for the quantitative analysis of DEET in various formulations using High-

Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), methods well-

established for their accuracy and reliability.
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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